![molecular formula C14H18F2N2O2 B4433789 1-[2-(2,4-difluorophenoxy)propanoyl]-4-methylpiperazine](/img/structure/B4433789.png)
1-[2-(2,4-difluorophenoxy)propanoyl]-4-methylpiperazine
Overview
Description
1-[2-(2,4-difluorophenoxy)propanoyl]-4-methylpiperazine, commonly known as DFPP, is a synthetic molecule that has gained significant attention in scientific research due to its potential therapeutic applications. DFPP is a piperazine derivative that is structurally related to other compounds such as sildenafil and tadalafil.
Mechanism of Action
The mechanism of action of DFPP is not fully understood, but it is thought to act through a variety of pathways. In neuroscience, DFPP has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This may contribute to its neuroprotective effects. In cardiovascular medicine, DFPP has been shown to activate the nitric oxide-cGMP pathway, leading to vasodilation and decreased blood pressure. In oncology, DFPP has been shown to inhibit the activity of various enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
DFPP has been shown to have a variety of biochemical and physiological effects. In neuroscience, DFPP has been shown to increase levels of acetylcholine and dopamine in the brain, which may contribute to its neuroprotective effects. In cardiovascular medicine, DFPP has been shown to decrease blood pressure and improve endothelial function. In oncology, DFPP has been shown to inhibit cancer cell growth and induce apoptosis.
Advantages and Limitations for Lab Experiments
DFPP has several advantages for use in lab experiments, including its synthetic accessibility and relatively low cost. However, DFPP also has limitations, including its limited solubility in aqueous solutions and potential toxicity at high doses.
Future Directions
There are several future directions for research on DFPP. In neuroscience, further studies are needed to fully understand its neuroprotective effects and potential use in the treatment of neurodegenerative diseases. In cardiovascular medicine, further studies are needed to determine the optimal dosing and potential long-term effects of DFPP. In oncology, further studies are needed to determine the mechanisms of action of DFPP and its potential use in combination with other cancer therapies. Additionally, further studies are needed to determine the safety and efficacy of DFPP in human clinical trials.
Scientific Research Applications
DFPP has been studied extensively for its potential therapeutic applications in a variety of fields, including neuroscience, cardiovascular medicine, and oncology. In neuroscience, DFPP has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cardiovascular medicine, DFPP has been studied for its vasodilatory effects and potential use in the treatment of hypertension. In oncology, DFPP has been shown to have anti-tumor effects and may be useful in the treatment of various types of cancer.
properties
IUPAC Name |
2-(2,4-difluorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18F2N2O2/c1-10(14(19)18-7-5-17(2)6-8-18)20-13-4-3-11(15)9-12(13)16/h3-4,9-10H,5-8H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRECDOYRHMAXGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCN(CC1)C)OC2=C(C=C(C=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.